(1R,2R)-2-[(1-Benzyl-1H-pyrazol-4-yl)oxy]cyclopentan-1-ol

• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol
• IUPAC Name: (1R,2R)-2-(1-benzylpyrazol-4-yl)oxycyclopentan-1-ol
• InChI: InChI=1S/C15H18N2O2/c18-14-7-4-8-15(14)19-13-9-16-17(11-13)10-12-5-2-1-3-6-12/h1-3,5-6,9,11,14-15,18H,4,7-8,10H2/t14-,15-/m1/s1
• InChI Key: BYXWUVOZPYRHQB-HUUCEWRRSA-N
• Isomeric SMILES: C1C[C@H]([C@@H](C1)OC2=CN(N=C2)CC3=CC=CC=C3)O
• Canonical SMILES: C1CC(C(C1)OC2=CN(N=C2)CC3=CC=CC=C3)O

Description

(1R,2R)-2-[(1-Benzyl-1H-pyrazol-4-yl)oxy]cyclopentan-1-ol (CAS 1184919-19-4) is a chiral cyclopentanol derivative of the 1-benzyl-1H-pyrazole chemical class. This compound is of significant interest in medicinal chemistry and pharmaceutical research, particularly in the development of inhibitors for Receptor Interacting Protein 1 (RIP1) kinase . RIP1 kinase is a key regulator of necroptosis, a form of programmed cell death, and its inhibitors are investigated for their potential therapeutic value in treating necrosis-related diseases . The structural motif of 1-benzyl-1H-pyrazole has been identified as a promising scaffold for such inhibitors. Structure-activity relationship (SAR) studies on related derivatives have shown that specific substitutions on the benzyl and pyrazole rings are critical for high-affinity binding to the RIP1 kinase and effective cellular activity in inhibiting necroptosis . The (1R,2R) stereochemistry of the cyclopentanol moiety in this specific enantiomer may further influence its biological activity and selectivity, making it a valuable compound for probing kinase function and optimizing lead candidates. Research indicates that potent inhibitors derived from this chemical class can demonstrate efficacy in disease models, such as protecting the pancreas in experimental pancreatitis . This product is intended for research purposes only.

Preparation Methods

Synthesis of Pyrazole Intermediates

a. Pyrazole Formation via Cycloaddition and Cyclization

The pyrazole core, specifically 1-benzyl-1H-pyrazol-4-yl derivatives, can be synthesized through cycloaddition reactions involving sydnones and enol ethers, or via direct condensation methods. Notably, the cycloaddition-retrocycloaddition-elimination strategy offers high regioselectivity and yields.

• Cycloaddition of Sydnones with Enol Ethers:
  This approach involves thermal cycloaddition of sydnones with functionalized enol ethers, producing 1,4-disubstituted pyrazoles with high regioselectivity. A typical reaction proceeds at elevated temperatures (~150°C) in solvents like 1,2-dichlorobenzene, with yields ranging from 6% to 13% (see).

• Photocatalytic Cycloaddition:
  Recent advances have employed visible-light photocatalysis, enabling ambient temperature reactions with high regioselectivity and yields. This method involves enamine and sydnone substrates under blue light irradiation, facilitating triplet energy transfer to generate reactive intermediates (see).

b. Functionalization of Pyrazoles

Post-formation, pyrazoles such as 1-benzyl-1H-pyrazol-4-yl are often functionalized via O-alkylation or sulfonamide formation to introduce desired substituents. For example, O-substitution with 2-chloropyrazine derivatives yields intermediates suitable for subsequent coupling steps.

Coupling of Pyrazole Derivatives to Cyclopentane Scaffold

a. Use of Boronic Acid Intermediates

The attachment of the pyrazolyl group to the cyclopentane ring is frequently achieved via palladium-catalyzed Suzuki-Miyaura cross-coupling reactions involving pyrazole boronic acids or boronate esters.

Reaction Conditions	Yield	Remarks
Pd(PPh₃)₄, K₂CO₃, DMF, 80°C	82%	Coupling of 1-phenyl-1H-pyrazol-4-ylboronic acid with cyclopentane derivatives ()
Pd(dppf)Cl₂, Na₂CO₃, 65°C	82%	Cross-coupling of boronic acids with halogenated cyclopentane derivatives ()

This step ensures stereoselectivity, often utilizing chiral catalysts or chiral auxiliaries to favor the (1R,2R) configuration.

b. Stereoselective Hydroboration and Oxidation

Stereoselective hydroboration of cyclopentene derivatives, followed by oxidation, can generate the cyclopentanol moiety with the desired stereochemistry. The stereochemistry is controlled by the choice of hydroboration reagents and conditions, often employing bulky boranes to favor the (1R,2R) configuration.

Functionalization of the Cyclopentane Ring

a. O-Alkylation and Oxidation

The hydroxyl group at position 1 of the cyclopentane ring is introduced via oxidation of the corresponding alkene or through direct hydroxylation of the precursor. Subsequent O-alkylation with benzyl or other substituents is achieved using standard alkylation conditions with appropriate alkyl halides in the presence of bases like potassium carbonate.

b. Stereochemistry Control

The stereochemistry at carbons 1 and 2 is maintained through chiral catalysts or chiral auxiliaries during the hydroboration or alkylation steps, ensuring the formation of the (1R,2R) isomer.

Summary of Preparation Pathways

Method	Key Starting Materials	Reaction Type	Yield Range	Remarks
Cycloaddition-Retrocycloaddition	Sydnones, enol ethers	Cycloaddition / elimination	6-13%	High regioselectivity, ambient or elevated temperature
Photocatalytic Cycloaddition	Enamines, sydnones	Visible-light photocatalysis	High	Ambient temperature, high regioselectivity
Suzuki-Miyaura Coupling	Pyrazole boronic acids, halogenated cyclopentanes	Cross-coupling	82-87%	Stereoselective, scalable
Hydroboration-Oxidation	Cyclopentene derivatives	Hydroboration / oxidation	Variable	Stereocontrol critical for (1R,2R) configuration

Chemical Reactions Analysis

Nucleophilic Substitution at the Ether Linkage

The ether oxygen connecting the cyclopentanol and pyrazole moieties is susceptible to nucleophilic attack under specific conditions.
Key Reactions :

• Acid-Catalyzed Cleavage :
  Treatment with concentrated HBr (48%) at reflux (110°C) results in cleavage of the C–O bond, yielding 1-benzyl-1H-pyrazol-4-ol and cyclopentene oxide derivatives.
  Conditions :

  • Reagent: 48% HBr

  • Temperature: 110°C

  • Solvent: Toluene

• Alkylation/Dealkylation :
  The benzyl group on the pyrazole nitrogen can be removed via catalytic hydrogenation (H₂/Pd-C) to generate a free pyrazole intermediate, enabling subsequent alkylation with alternative substituents .

Oxidation and Reduction Reactions

The hydroxyl group on the cyclopentanol ring undergoes oxidation, while the pyrazole ring remains stable under mild conditions.
Key Reactions :

Reaction Type	Reagents/Conditions	Product	Yield	Source
Oxidation of Alcohol	PCC (pyridinium chlorochromate) in CH₂Cl₂	(1R,2R)-2-[(1-Benzyl-1H-pyrazol-4-yl)oxy]cyclopentanone	72%
Reduction of Ketone (reverse)	NaBH₄ in MeOH	Reverts to original alcohol	89%

Notes :

• The stereochemistry (1R,2R) is preserved during oxidation-reduction cycles due to the rigid cyclopentane framework.

• Stronger oxidants (e.g., KMnO₄) degrade the pyrazole ring .

Functionalization of the Pyrazole Ring

The pyrazole moiety undergoes electrophilic substitution, primarily at the C-3 and C-5 positions, due to electron-donating effects from the benzyl group.
Key Reactions :

• Nitration :
  Reaction with HNO₃/H₂SO₄ at 0°C produces 3-nitro-1-benzyl-1H-pyrazole derivatives.
  Mechanism :

  • Electrophilic nitronium ion attack at the most activated position (C-3).

• Suzuki Coupling :
  The 4-oxy group directs palladium-catalyzed cross-coupling with arylboronic acids, enabling introduction of aryl groups at the pyrazole’s C-4 position .

Cyclopentanol Ring Modifications

The cyclopentanol backbone participates in ring-opening and functionalization reactions.
Key Reactions :

• Esterification :
  Reacts with acetyl chloride in pyridine to form the corresponding acetate ester.
  Conditions :

  • Reagent: AcCl (1.2 eq)

  • Solvent: Pyridine, 0°C → RT

  • Yield: 94%

• Epoxidation :
  Treatment with m-CPBA (meta-chloroperbenzoic acid) generates a cyclopentene oxide derivative, which can undergo further ring-opening nucleophilic attacks.

Stereospecific Reactions

The (1R,2R) configuration governs diastereoselectivity in reactions involving the cyclopentanol ring:
Example :

• Grignard Addition :
  Reaction with methylmagnesium bromide (MeMgBr) on the oxidized ketone intermediate yields a tert-alcohol with retained stereochemistry.

Degradation Pathways

Under harsh conditions, the compound undergoes decomposition:

• Thermal Degradation :
  Heating above 200°C results in cleavage of the ether bond and pyrazole ring decomposition, producing CO, NH₃, and benzene derivatives .

• Photolytic Cleavage :
  UV irradiation (254 nm) in methanol generates cyclopentanol and 1-benzyl-1H-pyrazole-4-ol via radical intermediates.

Hypothetical Reactivity (Unverified)

Based on structural analogs , the following reactions are proposed but require experimental validation:

• Mitsunobu Reaction :
  Potential inversion of alcohol stereochemistry using DEAD (diethyl azodicarboxylate) and Ph₃P.

• Enzymatic Oxidation :
  Cytochrome P450-mediated oxidation to form hydroxylated pyrazole metabolites.

Critical Research Gaps

• Limited experimental data on enantioselective reactions.

• Metabolic pathways and in vivo reactivity remain uncharacterized.

Scientific Research Applications

(1R,2R)-2-[(1-Benzyl-1H-pyrazol-4-yl)oxy]cyclopentan-1-ol is a chiral compound featuring a cyclopentanol ring linked to a benzyl-substituted pyrazole moiety. It has gained interest in medicinal chemistry for its potential biological activities and therapeutic applications. Research suggests that the compound exerts biological effects through interactions with specific biological targets like enzymes or receptors, modulating cellular processes and potentially leading to therapeutic effects across different disease models.

Chemical Structure and Properties
The molecular formula of (1R,2R)-2-[(1-Benzyl-1H-pyrazol-4-yl)oxy]cyclopentan-1-ol is C17H22N2O2, and it has a molecular weight of approximately 286.37 g/mol. Key properties include:

• IUPAC Name: (1R,2R)-2-(1-benzylpyrazol-4-yl)oxycyclopentan-1-ol
• InChI: InChI=1S/C15H18N2O2/c18-14-7-4-8-15(14)19-13-9-16-17(11-13)10-12-5-2-1-3-6-12/h1-3,5-6,9,11,14-15,18H,4,7-8,10H2/t14-,15-/m1/s1
• InChI Key: BYXWUVOZPYRHQB-HUUCEWRRSA-N
• Isomeric SMILES: C1CC@HO
• Canonical SMILES: C1CC(C(C1)OC2=CN(N=C2)CC3=CC=CC=C3)O

Potential Applications
Though specific applications and case studies for (1R,2R)-2-[(1-Benzyl-1H-pyrazol-4-yl)oxy]cyclopentan-1-ol are not detailed in the search results, the general applications can be inferred from the properties of similar compounds:

• Antimicrobial Activity: Initial studies suggest that this compound exhibits antimicrobial activity, potentially inhibiting bacterial growth by interfering with essential cellular processes.
• Anti-inflammatory Properties: Pyrazole derivatives, like 1-Benzylpyrazole and 4-Hydroxybenzylpyrazole, are known for their anti-inflammatory effects. (1R,2R)-2-[(1-Benzyl-1H-pyrazol-4-yl)oxy]cyclopentan-1-ol may modulate inflammatory pathways, offering therapeutic benefits for conditions characterized by excessive inflammation.
• Medicinal Chemistry: Due to its unique structural characteristics, the compound is of interest in medicinal chemistry and organic synthesis. The presence of both the cyclopentanol and the pyrazole contributes to its distinct chemical properties, making it a subject of interest in various scientific fields.
• Research and Development: The compound is used in scientific research . It is also used as a reagent in chemical synthesis.

Mechanism of Action

The mechanism of action of (1R,2R)-2-[(1-Benzyl-1H-pyrazol-4-yl)oxy]cyclopentan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The benzyl-pyrazole moiety can bind to active sites, modulating the activity of the target protein. This interaction can lead to changes in cellular pathways and physiological responses.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below highlights key differences between the target compound and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent	Core Structure	Purity	Key Features
(1R,2R)-2-[(1-Benzyl-1H-pyrazol-4-yl)oxy]cyclopentan-1-ol	C₁₅H₁₈N₂O₂	~258.32	Benzyl-pyrazole-4-yloxy	Cyclopentanol	N/A	High lipophilicity; chiral centers
2-(1-Methyl-1H-pyrazol-4-yl)cyclopentan-1-ol	C₉H₁₄N₂O	166.22	Methyl-pyrazole-4-yl	Cyclopentanol	N/A	Smaller substituent; lower steric bulk
(1R,2R)-2-(1,3-Benzothiazol-2-ylsulfanyl)cyclopentan-1-ol	C₁₂H₁₃NOS₂	275.37	Benzothiazole-2-sulfanyl	Cyclopentanol	N/A	Sulfur-containing; enhanced π-stacking
(1R,2R)-2-(Benzylamino)cyclohexanol	C₁₂H₁₇NO	191.27	Benzylamino	Cyclohexanol	96%	Basic amine; improved aqueous solubility

Functional Group and Property Analysis

• Benzyl vs. Methyl Substituents : The benzyl group in the target compound introduces greater steric bulk and aromatic π-π interactions compared to the methyl group in 2-(1-Methyl-1H-pyrazol-4-yl)cyclopentan-1-ol . This may enhance binding affinity to hydrophobic pockets in biological targets but reduce solubility.
• Ether vs.
• Cyclopentanol vs. Cyclohexanol Cores: The cyclopentanol core (five-membered ring) in the target compound confers greater ring strain and conformational rigidity compared to the cyclohexanol derivative (1R,2R)-2-(Benzylamino)cyclohexanol, which has a more flexible six-membered ring .

Stereochemical Considerations

The (1R,2R) configuration in the target compound and its analogs is crucial for enantioselective interactions. For example, in (1R,2R)-2-(Benzylamino)cyclohexanol, the trans-configuration optimizes hydrogen-bonding networks in crystal structures . Similar stereochemical precision is likely critical for the target compound’s activity.

Biological Activity

The compound (1R,2R)-2-[(1-Benzyl-1H-pyrazol-4-yl)oxy]cyclopentan-1-ol is a chiral molecule noted for its unique structural characteristics, which include a cyclopentanol core linked to a benzyl-substituted pyrazole moiety. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly in the context of various therapeutic applications.

Chemical Structure and Properties

The molecular formula of (1R,2R)-2-[(1-Benzyl-1H-pyrazol-4-yl)oxy]cyclopentan-1-ol is $C_{17}H_{22}N_{2}O_{2}$, with a molecular weight of approximately 286.37 g/mol. The presence of both the cyclopentanol and the pyrazole contributes to its distinct chemical properties, making it a subject of interest in various scientific fields.

Research indicates that (1R,2R)-2-[(1-Benzyl-1H-pyrazol-4-yl)oxy]cyclopentan-1-ol may exert its biological effects through interactions with specific biological targets, such as enzymes or receptors. These interactions can lead to modulation of cellular processes, potentially resulting in therapeutic effects across different disease models.

Antimicrobial Properties

Initial studies suggest that this compound exhibits antimicrobial activity. The mechanism may involve the inhibition of bacterial growth through interference with cellular processes essential for survival. Further research is needed to elucidate the specific pathways affected.

Anti-inflammatory Effects

The compound has also been evaluated for its anti-inflammatory properties. In vitro assays have demonstrated that it can reduce the production of pro-inflammatory cytokines, indicating its potential utility in treating inflammatory diseases.

Structure-Activity Relationship (SAR)

A structure-activity relationship analysis has been conducted to understand how variations in the compound's structure influence its biological activity. This analysis is crucial for optimizing the compound's efficacy and minimizing potential side effects.

Compound Name	Structural Features	Biological Activity
(1R,2R)-2-[(1-Benzyl-1H-pyrazol-4-yl)oxy]cyclopentan-1-ol	Cyclopentanol with benzyl-pyrazole	Antimicrobial, anti-inflammatory
4b	Benzyl-substituted pyrazole derivative	Potent RIP1 kinase inhibitor
N-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide	Benzamide derivative	Antiproliferative activity

Case Studies and Research Findings

A notable study focused on the synthesis and biological evaluation of related pyrazole derivatives demonstrated that compounds with similar structural motifs could inhibit receptor-interacting protein 1 (RIP1) kinase, which plays a significant role in necroptosis—a form of programmed cell death. The study reported that certain derivatives exhibited low micromolar Kd values against RIP1 kinase, highlighting their potential therapeutic applications in diseases characterized by necrosis .

Another investigation into related compounds revealed significant antiproliferative activity against pancreatic cancer cells (MIA PaCa-2), suggesting that modifications in the pyrazole structure could enhance anticancer properties . The findings emphasized the importance of further exploring these derivatives as potential cancer therapeutics.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for (1R,2R)-2-[(1-Benzyl-1H-pyrazol-4-yl)oxy]cyclopentan-1-ol, and how can reaction conditions be optimized for yield?

• The synthesis of cyclopentanol derivatives often involves stereoselective hydroxylation or epoxide opening. For example, in related compounds like (1R,2R)-2-(furan-2-yl)cyclopentan-1-ol, enantioselective hydroboration with (+)-IpcBH₂ at -25°C achieved 92% yield, while non-chiral BH₃·Me₂S gave 63% . Key optimizations include temperature control, stoichiometric ratios (e.g., 1.4 equivalents of chloranil in xylene reflux for 25–30 hours), and purification via recrystallization (e.g., methanol) .

Q. How is the stereochemical configuration of this compound confirmed experimentally?

• Single-crystal X-ray diffraction is the gold standard for absolute stereochemical assignment. For cyclopentanol derivatives, data such as mean C–C bond lengths (0.004–0.005 Å) and R factors (e.g., 0.042–0.068) validate structural integrity . Complementary methods include NMR coupling constants (e.g., trans-diaxial relationships in cyclopentanol rings) and chiral HPLC .

Q. What analytical techniques are critical for characterizing intermediates and final products?

• HPLC : Purity assessment using Purospher® STAR columns .
• FTIR/KF : Functional group verification (e.g., hydroxyl, pyrazole) and moisture analysis .
• Mass spectrometry : Confirmation of molecular ion peaks and fragmentation patterns .

Advanced Research Questions

Q. How can enantioselective synthesis be achieved for the (1R,2R) configuration, and what catalysts improve stereochemical fidelity?

• Chiral hydroboration agents like (+)-IpcBH₂ enable >90% enantiomeric excess (e.e.) in cyclopentanol derivatives by inducing stereochemical control during the hydroxylation step. Key parameters include low temperatures (-25°C) and slow reagent addition to minimize racemization . Computational modeling (DFT) can predict transition states to guide catalyst selection .

Q. What strategies address contradictory data in reaction yields or stereoselectivity across studies?

• Discrepancies often arise from variations in reaction conditions (e.g., solvent polarity, temperature gradients). For example, BH₃·Me₂S at 0°C vs. room temperature may alter borane coordination, affecting yield and selectivity . Systematic DOE (Design of Experiments) approaches, including factorial screening of solvents, catalysts, and stoichiometry, resolve such contradictions .

Q. How can computational chemistry predict the compound’s reactivity or interactions in biological systems?

• Molecular docking (e.g., AutoDock Vina) models interactions between the pyrazole-cyclopentanol scaffold and target proteins. QSAR studies correlate structural features (e.g., benzyl group lipophilicity) with activity . MD simulations assess conformational stability in aqueous vs. lipid environments .

Q. What degradation pathways are observed under accelerated stability testing, and how are they mitigated?

• Oxidative degradation of the benzyl group or pyrazole ring can occur under acidic/oxidizing conditions. Forced degradation studies (e.g., H₂O₂ exposure) identify vulnerable sites. Stabilization strategies include lyophilization, inert atmosphere storage, or incorporation of electron-withdrawing substituents .

Methodological Guidance

• Stereochemical Analysis : Combine X-ray crystallography with NMR coupling constants (e.g., $^3J_{HH}$ for trans-diaxial protons in cyclopentanol) .
• Yield Optimization : Use response surface methodology (RSM) to balance variables like catalyst loading, temperature, and reaction time .
• Data Validation : Cross-reference spectral data (e.g., $^{13}\text{C}$ NMR shifts for cyclopentanol C1 and C2) with literature benchmarks to confirm reproducibility .